2-(5-chloro-2-propoxyphenyl)ethan-1-amine hydrochloride
Overview
Description
2-(5-chloro-2-propoxyphenyl)ethan-1-amine hydrochloride is a chemical compound with a molecular formula of C11H16ClNO It is known for its unique structure, which includes a chloro-substituted phenyl ring and a propoxy group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(5-chloro-2-propoxyphenyl)ethan-1-amine hydrochloride typically involves the reaction of 5-chloro-2-propoxybenzaldehyde with an amine source under specific conditions. The reaction is usually carried out in the presence of a reducing agent to form the desired amine. The hydrochloride salt is then formed by reacting the amine with hydrochloric acid.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification through recrystallization or chromatography to ensure the final product meets industry standards.
Chemical Reactions Analysis
Types of Reactions
2-(5-chloro-2-propoxyphenyl)ethan-1-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: The chloro group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while reduction can produce various amine derivatives.
Scientific Research Applications
2-(5-chloro-2-propoxyphenyl)ethan-1-amine hydrochloride has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Industry: The compound is used in the production of fine chemicals and as a building block for various industrial products.
Mechanism of Action
The mechanism of action of 2-(5-chloro-2-propoxyphenyl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules.
Comparison with Similar Compounds
Similar Compounds
- 2-(5-chloro-2-methoxyphenyl)ethan-1-amine hydrochloride
- 2-(5-chloro-2-ethoxyphenyl)ethan-1-amine hydrochloride
- 2-(5-chloro-2-butoxyphenyl)ethan-1-amine hydrochloride
Uniqueness
2-(5-chloro-2-propoxyphenyl)ethan-1-amine hydrochloride is unique due to its specific propoxy group, which can influence its chemical reactivity and biological activity. Compared to similar compounds with different alkoxy groups, it may exhibit distinct properties and applications, making it valuable for specific research and industrial purposes.
Properties
CAS No. |
2731011-05-3 |
|---|---|
Molecular Formula |
C11H17Cl2NO |
Molecular Weight |
250.2 |
Purity |
95 |
Origin of Product |
United States |
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